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Compound of Interest

Compound Name:
ethyl 4-cyano-1H-pyrazole-5-

carboxylate

CAS No.: 318497-88-0

Cat. No.: B1300510

Get Quote

Electronic Landscape & Positional Logic
The reactivity of a cyano group (-C≡N) on a pyrazole core is not uniform; it is strictly dictated by

its position relative to the ring nitrogens.

C3 and C5 Positions (The "Alpha" Nitriles):

Electronic State: These positions are directly adjacent to the electronegative nitrogen

atoms. The inductive effect (-I) of the nitrogen significantly depletes electron density from

the nitrile carbon.

Reactivity Consequence: C3/C5-cyano groups are highly electrophilic. They undergo

nucleophilic attack (hydrolysis, Pinner reaction, amidine formation) much faster than their

C4 counterparts.

Tautomerism: In
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-unsubstituted pyrazoles, C3 and C5 are equivalent due to rapid tautomeric equilibrium (

). However, in

-substituted derivatives (e.g.,

-methyl or

-aryl), the steric environment and electronic influence become fixed.

C4 Position (The "Beta" Nitrile):

Electronic State: The C4 carbon is the most electron-rich position of the pyrazole ring due

to resonance donation (+M) from the

lone pair. This electron density is pushed into the cyano group (back-donation), rendering
the nitrile carbon less electrophilic.

Reactivity Consequence: C4-cyano groups are more resistant to hydrolysis and

nucleophilic attack. They often require harsher conditions (higher temperature, stronger

catalysts) or activation (e.g., Lewis acids) to react compared to C3/C5 nitriles.

Reactivity Landscape Diagram
The following diagram maps the divergent pathways accessible from the cyanopyrazole core.
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Figure 1: The divergent reactivity of the cyanopyrazole scaffold. Blue node represents the

starting material; Green and Red nodes indicate key pharmacophore precursors.

Nucleophilic Transformations (The Carbon
Electrophile)
Hydrolysis: Nitrile to Carboxamide/Acid
Hydrolysis is the most common transformation, often used to generate amide intermediates for

further functionalization.

Mechanism: Nucleophilic attack of hydroxide (basic) or water (acidic) on the nitrile carbon.

Selectivity Challenge: Stopping at the primary amide (

) without over-hydrolyzing to the carboxylic acid (
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) can be difficult, especially for electron-deficient C3/C5 nitriles.

Solution (Radziszewski Reaction): The use of alkaline hydrogen peroxide (

) is the "Gold Standard" for stopping at the amide. The hydroperoxide anion (

) is a potent nucleophile (alpha-effect) that attacks the nitrile to form a peroxyimidic acid
intermediate, which collapses to the amide and releases

. This method is mild and generally avoids over-hydrolysis.[1]

The Pinner Reaction: Gateway to Heterocycles
The Pinner reaction converts the nitrile into an alkyl imidate salt (Pinner salt) using dry

in an alcohol (usually ethanol or methanol).

Application: The resulting imidate is a versatile electrophile. Reacting it with ammonia yields

amidines, while reacting it with hydrazines yields amidrazones. These are critical building

blocks for fusing pyrimidine or triazine rings onto the pyrazole core (e.g., Pyrazolo[1,5-

a]pyrimidines).

Protocol Note: Moisture exclusion is critical. Water competes with the alcohol, reverting the

intermediate to an ester or amide.

Cycloadditions (The Dipolarophile)
Tetrazole Synthesis
The conversion of a nitrile to a tetrazole is a cornerstone of medicinal chemistry, as the

tetrazole ring serves as a lipophilic bioisostere for a carboxylic acid (similar pKa, better

membrane permeability).

Reagents: Sodium azide (

) with a Lewis acid catalyst (

or

) in a polar aprotic solvent (DMF or NMP).
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Safety: Avoid using hydrazoic acid (

) directly. The

-catalyzed method generates the active azide species in situ and is safer at scale.

Reductive Pathways
Reduction to Aminomethyl Pyrazoles
Converting the

group to a

group creates a primary amine handle for coupling.

Catalytic Hydrogenation: Raney Nickel is the catalyst of choice due to its high activity toward

nitriles. Conditions typically involve

(50 psi) in ammoniacal methanol. The ammonia suppresses the formation of secondary
amine byproducts (which form via condensation of the intermediate imine with the product
amine).

Hydride Reduction:

works well but is less chemoselective if other reducible groups (esters, nitro) are present.

Experimental Protocols
The following protocols are designed to be robust and self-validating.

Protocol A: Selective Hydrolysis to Pyrazole-
Carboxamide
Target: Conversion of 1-methyl-1H-pyrazole-4-carbonitrile to 1-methyl-1H-pyrazole-4-

carboxamide.

Setup: In a 100 mL round-bottom flask, dissolve the cyanopyrazole (10 mmol) in Ethanol (20

mL) and Water (5 mL).
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Reagent Addition: Add 6M NaOH (2.0 mL, 12 mmol). Cool the mixture to 0°C in an ice bath.

Oxidant Addition: Dropwise add 30%

(5 mL, excess) over 10 minutes. Caution: Exothermic reaction.

Reaction: Stir at 50°C for 2 hours.

Validation (TLC): Monitor using 10% MeOH in DCM. The nitrile spot (high Rf) should

disappear, replaced by a lower Rf amide spot.

Workup: Quench excess peroxide with saturated sodium thiosulfate solution (test with

starch-iodide paper to ensure no peroxide remains). Extract with Ethyl Acetate (3 x 30 mL).

Purification: Dry organic layer over

, filter, and concentrate. Recrystallize from EtOH/Hexane if necessary.

Protocol B: Synthesis of Pyrazolyl Tetrazole
Target: Synthesis of 5-(1-methyl-1H-pyrazol-4-yl)-1H-tetrazole.

Setup: In a pressure vial, combine cyanopyrazole (5 mmol), Sodium Azide (

, 7.5 mmol), and Zinc Bromide (

, 5 mmol).

Solvent: Add Isopropanol/Water (1:1, 10 mL) or DMF (5 mL).

Reaction: Seal and heat to 110°C for 12-24 hours.

Validation: LC-MS is preferred. Look for the Mass [M+1].

Workup: Cool to room temperature. Add 1N HCl until pH ~2 (Caution:

gas evolution possible; perform in fume hood). The tetrazole product often precipitates as a
white solid.

Isolation: Filter the solid, wash with cold water, and dry under vacuum.
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Protocol C: Pinner Reaction (Amidine Synthesis)
Target: Synthesis of Pyrazole-carboxamidine hydrochloride.

Setup: Dissolve cyanopyrazole (5 mmol) in anhydrous Ethanol (10 mL).

Acidification: Bubble dry

gas through the solution at 0°C until saturation (approx. 30 mins). Alternatively, add Acetyl
Chloride (20 mmol) dropwise to the ethanol (generates anhydrous HCl in situ).

Imidate Formation: Stir at 0°C to RT for 12 hours. The imidate ester hydrochloride often

precipitates.

Ammonolysis: Evaporate excess HCl/Ethanol under vacuum (keep temp < 40°C). Redissolve

the residue in dry Ethanol (10 mL).

Amidine Formation: Add 7N Ammonia in Methanol (excess, 5 mL). Stir at RT for 4 hours.

Isolation: Concentrate to dryness. Triturate the solid with diethyl ether to remove non-polar

impurities. The product is the amidine hydrochloride salt.

Synthesis Workflow: Drug Intermediate
The following diagram illustrates the synthesis of a pyrazolo[1,5-a]pyrimidine scaffold, a

common core in kinase inhibitors (e.g., CDK2 inhibitors), starting from a cyanopyrazole.
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Figure 2: Workflow for converting 3-aminopyrazole-4-carbonitrile into a bicyclic kinase inhibitor

scaffold.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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